1-Bromo-5-ethylnonane

Specification

• CAS No.: 137008-31-2
• Molecular Formula: C11H23B
• Molecular Weight: 235.2 g/mol
• IUPAC Name: 1-bromo-5-ethylnonane
• Standard InChI: InChI=1S/C11H23Br/c1-3-5-8-11(4-2)9-6-7-10-12/h11H,3-10H2,1-2H3
• Standard InChI Key: JYDYQEXQDWMSEO-UHFFFAOYSA-N
• SMILES: CCCCC(CC)CCCCBr
• Canonical SMILES: CCCCC(CC)CCCCBr

Introduction

1-Bromo-5-ethylnonane is an organic compound belonging to the class of brominated alkanes, specifically an alkyl halide. Its molecular formula is C11H23Br, and it has a molecular weight of approximately 235.20 g/mol. This compound is of interest in chemical research due to its potential applications in organic synthesis.

Synthesis Methods

The synthesis of 1-Bromo-5-ethylnonane typically involves the bromination of 5-ethylnonane. This process can be achieved through various methods, including radical bromination or electrophilic substitution reactions. The choice of method depends on the desired yield and selectivity of the product.

Chemical Reactions

As an alkyl halide, 1-Bromo-5-ethylnonane is susceptible to nucleophilic substitution and elimination reactions. The nature of these reactions depends on factors such as the nucleophile/base used and the reaction conditions (temperature, solvent).

Reaction Type	Description
Nucleophilic Substitution	Replacement of bromine with a nucleophile.
Elimination Reaction	Removal of bromine and a hydrogen atom to form an alkene.

Safety and Handling

Handling 1-Bromo-5-ethylnonane requires caution due to its potential hazards. It is classified with hazard codes and requires appropriate safety measures to prevent exposure.

Hazard Statement	Precautionary Statement
H315, H319, H227	P501, P210, P264, P280, P370+P378, P337+P313, P305+P351+P338, P302+P352, P332+P313, P362, P403+P235